Cas no 177952-39-5 (2,4-Bis(trifluoromethyl)phenylacetic acid)

• Product Name: 2,4-Bis(trifluoromethyl)phenylacetic acid
• CAS No: 177952-39-5
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• MDL: MFCD00042492
• CID: 92187
• PubChem ID: 2736172
• Update Time: 2025-04-18

2,4-Bis(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)phenylacetic acid
• 2,4-bis(trifluoromethyl)Benzeneacetic acid
• 2-[2,4-bis(trifluoromethyl)phenyl]acetic acid
• 2,3-DIMETHYL-6-ETHYL-PYRAZINE
• 2,4-ditrifluoromethylphenylacetic acid
• RARECHEM AL BO 0404
• 2,4-Bis(trifluoromethyl)phenylaceticacid98%
• 2,4-Bis(trifluoromethyl)phenylacetic acid 98%
• [2,4-bis(trifluoromethyl)phenyl]acetic acid
• DTXSID40371180
• AKOS005255450
• (2,4-bis-trifluoromethyl-phenyl)-acetic acid
• FT-0643721
• SCHEMBL3741058
• CS-W012360
• 2,4-bis(trifluoromethyl) phenyl acetic acid
• PS-7274
• AC-4181
• AM83024
• FC(F)(F)C1=C(CC(O)=O)C=CC(C(F)(F)F)=C1
• 177952-39-5
• B5337
• SY045448
• CK1031
• MFCD00042492
• A21764
• Benzeneacetic acid, 2,4-bis(trifluoromethyl)-
• DB-044312
• STL554559
• BBL100765

• MDL： MFCD00042492
• Inchi： 1S/C10H6F6O2/c11-9(12,13)6-2-1-5(3-8(17)18)7(4-6)10(14,15)16/h1-2,4H,3H2,(H,17,18)
• InChI Key： BCHGLBXVODTIEE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1CC(=O)O)(F)F

Computed Properties

• Exact Mass: 272.02700
• Monoisotopic Mass: 272.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: White powder
• Density: 1.479
• Melting Point: 83.0 to 87.0 deg-C
• Boiling Point: 235 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.622
• PSA: 37.30000
• LogP: 3.35130
• Solubility: Not determined

2,4-Bis(trifluoromethyl)phenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters